Cas no 83507-03-3 (6,7,8,9-tetrahydro-7-methyl-5H-dibenz[b,i][1,6]oxazecinium hydrogen maleate)

• Product name: 6,7,8,9-tetrahydro-7-methyl-5H-dibenz[b,i][1,6]oxazecinium hydrogen maleate
• CAS No: 83507-03-3
• MF: C₁₇H₁₉NO^.C₄H₄O₄
• MW: 369.41102
• CID: 1815402
• PubChem ID: 6450480

6,7,8,9-tetrahydro-7-methyl-5H-dibenz[b,i][1,6]oxazecinium hydrogen maleate Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-7-methyl-5H-dibenz[b,i][1,6]oxazecinium hydrogen maleate
• 6,7,8,9-Tetrahydro-7-methyl-5H-dibenz(b,i)(1,6)oxazecinium hydrogen maleate
• 7-methyl-6,7,8,9-tetrahydro-5H-dibenzo[b,i][1,6]oxazecine (2Z)-but-2-enedioate
• MICHSTJYYGFTDE-BTJKTKAUSA-N
• 83507-03-3
• EINECS 280-470-3

• Inchi： InChI=1S/C17H19NO.C4H4O4/c1-18-12-10-14-6-2-4-8-16(14)19-17-9-5-3-7-15(17)11-13-18;5-3(6)1-2-4(7)8/h2-9H,10-13H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： MICHSTJYYGFTDE-BTJKTKAUSA-N
• SMILES： CN1CCC2=CC=CC=C2OC3=CC=CC=C3CC1.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų